Cas no 2169142-08-7 (3-methoxy-N-(pyrimidin-2-yl)propanehydrazide)

• Product Name: 3-methoxy-N-(pyrimidin-2-yl)propanehydrazide
• CAS No: 2169142-08-7
• MF: C₈H₁₂N₄O₂
• MW: 196.206480979919
• CID: 5961660
• PubChem ID: 165857570
• Update Time: 2025-05-19

3-methoxy-N-(pyrimidin-2-yl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-(pyrimidin-2-yl)propanehydrazide
• EN300-1276084
• 2169142-08-7

• Inchi： 1S/C8H12N4O2/c1-14-6-3-7(13)12(9)8-10-4-2-5-11-8/h2,4-5H,3,6,9H2,1H3
• InChI Key： QCBHPBOBKFBBTF-UHFFFAOYSA-N
• SMILES： O(C)CCC(N(C1N=CC=CN=1)N)=O

Computed Properties

• Exact Mass: 196.09602564g/mol
• Monoisotopic Mass: 196.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 81.3Ų

Additional information on 3-methoxy-N-(pyrimidin-2-yl)propanehydrazide

Professional Introduction to 3-Methoxy-N-(pyrimidin-2-yl)propanehydrazide (CAS No. 2169142-08-7)

3-Methoxy-N-(pyrimidin-2-yl)propanehydrazide, a compound with the chemical identifier CAS No. 2169142-08-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This hydrazide derivative, characterized by its 3-methoxy and pyrimidin-2-yl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif of this compound, featuring a propanehydrazide moiety linked to a pyrimidine ring, positions it as a versatile intermediate in synthetic chemistry, particularly in the construction of more complex molecules.

The relevance of hydrazide-containing compounds in medicinal chemistry stems from their ability to participate in diverse chemical reactions, including condensation reactions with carbonyl compounds to form hydrazones, which are pivotal in the synthesis of various pharmacologically active substances. The presence of the 3-methoxy group not only influences the electronic properties of the molecule but also contributes to its solubility and metabolic stability, making it an attractive scaffold for drug design.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. Among these pathways, those related to inflammation, cancer, and neurodegenerative diseases have been extensively studied. The pyrimidine scaffold is particularly prominent in this context, as it is a core structural element in many known drugs and natural products. Compounds like 3-Methoxy-N-(pyrimidin-2-yl)propanehydrazide are being explored for their potential to modulate these pathways by acting as inhibitors or modulators of key enzymes.

One of the most compelling aspects of this compound is its potential role in the development of antitumor agents. Pyrimidine derivatives have shown promise in disrupting cancer cell proliferation and survival mechanisms. The hydrazide group can engage in covalent interactions with biological targets, leading to the development of potent and selective inhibitors. Furthermore, the methoxy substituent can serve as a site for further functionalization, allowing chemists to tailor the properties of the molecule for specific biological activities.

The synthesis of 3-Methoxy-N-(pyrimidin-2-yl)propanehydrazide involves multi-step organic transformations that highlight the synthetic prowess required in modern medicinal chemistry. Key steps typically include condensation reactions between appropriately substituted pyrimidine precursors and propanal derivatives, followed by functional group modifications such as methylation and hydrazide formation. Advances in catalytic methods have enabled more efficient and sustainable synthetic routes, reducing waste and improving yields.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. Preclinical studies have indicated that derivatives of this class exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, structural analogs have shown potential as kinase inhibitors, targeting pathways that are dysregulated in various cancers. These findings underscore the importance of exploring hydrazide-containing pyrimidine derivatives as lead compounds for drug discovery.

In conclusion, 3-Methoxy-N-(pyrimidin-2-yl)propanehydrazide (CAS No. 2169142-08-7) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its synthetic accessibility and biological activity, make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this class of compounds, it is likely that 3-Methoxy-N-(pyrimidin-2-yl)propanehydrazide will play an increasingly important role in addressing some of the most pressing challenges in medicine today.